Cas no 696649-87-3 (3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid)
696649-87-3 structure
Product Name:3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid
CAS No:696649-87-3
MF:C12H14N4O3
MW:262.264562129974
CID:3103234
PubChem ID:4912749
Update Time:2025-04-21
3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid
- CHEMBL1889579
- 3-(4-ethoxyphenyl)-3-(1H-tetrazol-1-yl)propanoic acid
- 3-(4-Ethoxyphenyl)-3-(1H-1,2,3,4-tetraazol-1-yl)propanoic acid
- 696649-87-3
- CS-0322610
- HMS2656E23
- AKOS005598002
- DTXSID201333171
- 3-(4-ethoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid
- MLS000675033
- SMR000313636
- STK683808
- 3-(4-ethoxyphenyl)-3-(tetrazol-1-yl)propanoic acid
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- Inchi: 1S/C12H14N4O3/c1-2-19-10-5-3-9(4-6-10)11(7-12(17)18)16-8-13-14-15-16/h3-6,8,11H,2,7H2,1H3,(H,17,18)
- InChI Key: ATXWWQXGHKYBJB-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1)C(CC(=O)O)N1C=NN=N1
Computed Properties
- Exact Mass: 262.10659032Da
- Monoisotopic Mass: 262.10659032Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 90.1Ų
3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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E. D. Głowacki,D. H. Apaydin,Z. Bozkurt,U. Monkowius,K. Demirak,E. Tordin,M. Himmelsbach,C. Schwarzinger,M. Burian,R. T. Lechner,N. Demitri,G. Voss,N. S. Sariciftci J. Mater. Chem. C, 2014,2, 8089-8097
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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